Cas no 1267349-89-2 (1-(3-Bromo-4-methylphenyl)-3-chloropropan-1-one)

• Product Name: 1-(3-Bromo-4-methylphenyl)-3-chloropropan-1-one
• CAS No: 1267349-89-2
• MF: C₁₀H₁₀BrClO
• MW: 261.542801380157
• CID: 5002610
• Update Time: 2025-06-07

1-(3-Bromo-4-methylphenyl)-3-chloropropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromo-4-methylphenyl)-3-chloropropan-1-one

• Inchi： 1S/C10H10BrClO/c1-7-2-3-8(6-9(7)11)10(13)4-5-12/h2-3,6H,4-5H2,1H3
• InChI Key： MOOLAMXTCPNAEZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C)C(CCCl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1

Additional information on 1-(3-Bromo-4-methylphenyl)-3-chloropropan-1-one

Introduction to 1-(3-Bromo-4-methylphenyl)-3-chloropropan-1-one (CAS No. 1267349-89-2)

1-(3-Bromo-4-methylphenyl)-3-chloropropan-1-one (CAS No. 1267349-89-2) is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bromo and chloro substituents, has garnered attention for its potential in the development of novel therapeutic agents and as a key intermediate in the synthesis of more complex molecules.

The molecular structure of 1-(3-Bromo-4-methylphenyl)-3-chloropropan-1-one consists of a benzene ring substituted with a bromo group at the 3-position and a methyl group at the 4-position, attached to a propionyl moiety with a chloro substituent on the terminal carbon. This arrangement imparts specific chemical properties that make it an attractive candidate for various synthetic transformations and biological studies.

In recent years, there has been increasing interest in the use of 1-(3-Bromo-4-methylphenyl)-3-chloropropan-1-one as a building block for the synthesis of bioactive compounds. Research has shown that this compound can serve as a precursor for the development of inhibitors targeting specific enzymes and receptors, which are crucial in various disease pathways. For instance, studies have explored its potential in the synthesis of inhibitors for kinases, which play a pivotal role in signal transduction pathways and are implicated in numerous diseases, including cancer and inflammatory disorders.

The synthetic versatility of 1-(3-Bromo-4-methylphenyl)-3-chloropropan-1-one is further highlighted by its ability to undergo various chemical reactions, such as nucleophilic substitution, cross-coupling reactions, and functional group interconversions. These reactions enable chemists to introduce diverse functional groups and modify the molecular structure to achieve desired biological activities. For example, the bromo group can be readily replaced with other substituents through palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura coupling or Stille coupling, to generate a wide range of derivatives with tailored properties.

In addition to its synthetic applications, 1-(3-Bromo-4-methylphenyl)-3-chloropropan-1-one has been investigated for its biological activities. Preliminary studies have indicated that this compound exhibits moderate cytotoxicity against certain cancer cell lines, suggesting its potential as a lead compound for anticancer drug discovery. Further research is needed to elucidate the mechanism of action and optimize its therapeutic efficacy.

The physicochemical properties of 1-(3-Bromo-4-methylphenyl)-3-chloropropan-1-one

The safety profile of 1-(3-Bromo-4-methylphenyl)-3-chloropropan-1-one

In conclusion, 1-(3-Bromo-4-methylphenyl)-3-chloropropan-1-one